1-Cyclohexyl-4-[2-(ethenyloxy)ethoxy]benzene

• CAS No.: 212555-24-3
• Molecular Formula: C16H22O2
• Molecular Weight: 246.34 g/mol
• IUPAC Name: 1-cyclohexyl-4-(2-ethenoxyethoxy)benzene
• InChI: InChI=1S/C16H22O2/c1-2-17-12-13-18-16-10-8-15(9-11-16)14-6-4-3-5-7-14/h2,8-11,14H,1,3-7,12-13H2
• InChI Key: BKPUJIXMLSYIFB-UHFFFAOYSA-N
• Canonical SMILES: C=COCCOC1=CC=C(C=C1)C2CCCCC2

Description

1-Cyclohexyl-4-[2-(ethenyloxy)ethoxy]benzene is a useful research compound. Its molecular formula is C16H22O2 and its molecular weight is 246.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

In 300 ml of toluene, 83.1 g (0.5 mol) of p-cyclohexylphenol was dissolved and subsequently, 150 g of 2-chloroethyl vinyl ether, 25 g of sodium hydroxide, 5 g of tetrabutylammonium bromide and 60 g of triethylamine were added and reacted at 120° C. for 5 hours. The reaction solution was washed with water, excess chloroethyl vinyl ether and toluene were distilled off and the obtained oil was purified by distillation under reduced pressure to obtain 4-cyclohexylphenoxyethyl vinyl ether.

Synthesis routes and methods II

Procedure details

p-Cyclohexylphenol (83.1 g (0.5 mol)) was dissolved in 300 ml of toluene and subsequently, 150 g of 2-chloroethyl vinyl ether, 25 g of sodium hydroxide, 5 g of tetrabutylammonium bromide and 60 g of triethylamine were added and reacted at 120° C. for 5 hours. The reaction solution was washed with water, excess chloroethyl vinyl ether and toluene were distilled off, and the obtained oil was purified by distillation under reduced pressure to obtain 4-cyclohexylphenoxyethyl vinyl ether.

Synthesis routes and methods III

Procedure details

In 80 ml of THF were dissolved 20 g of poly(p-hydroxystyrene), VP-8000 (produced by Nippon Soda Co., Ltd.), and 6.5 g of 4-cyclohexylphenoxyethyl vinyl ether. Thereto, 0.01 g of p-toluenesulfonic acid was added. The resulting mixture underwent reaction for 18 hours at room temperature. The reaction solution was dripped into 5L of distilled water with vigorous stirring, and fine solid particles precipitated out were filtered off and dried. Thus, Polymer (B-32) was obtained.